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Compound of Interest

Compound Name: Tpcs2A

Cat. No.: B611457 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

Tpcs2A, also known as tetraphenyl chlorin disulfonate, a photosensitizer used in research.

Adherence to these procedures is critical for minimizing environmental impact and maintaining

laboratory safety.

Chemical and Safety Data
Before handling Tpcs2A, it is crucial to be aware of its properties and the necessary safety

precautions. The following table summarizes key quantitative data for Tpcs2A.
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Property Value

Chemical Name Tetraphenyl chlorin disulfonate

Synonyms Tpcs2A, Fimaporfin

CAS Number 501083-97-2

Molecular Formula C₄₄H₃₂N₄O₆S₂

Appearance Solid powder

Solubility Soluble in DMSO, insoluble in water.[1]

Storage
Store in a cool, dark, and dry place. Short term

at 0-4°C, long term at -20°C.[1]

Hazard Classification

Shipped as a non-hazardous chemical.[1]

However, full toxicological properties have not

been fully investigated. Standard laboratory

precautions should be followed.

Personal Protective Equipment (PPE)
When handling Tpcs2A, especially in its powdered form, the following personal protective

equipment should be worn to prevent exposure:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: A dust mask or respirator should be used if handling large quantities

or if there is a risk of generating dust.

Body Protection: A laboratory coat.

Step-by-Step Disposal Procedures
The disposal of Tpcs2A and materials contaminated with it must be handled systematically to

ensure safety and regulatory compliance. As a general rule, chemical waste should never be

disposed of down the drain.
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Step 1: Waste Identification and Segregation
Identify all Tpcs2A waste streams: This includes:

Unused or expired Tpcs2A powder.

Solutions containing Tpcs2A.

Contaminated labware (e.g., pipette tips, centrifuge tubes, glassware).

Contaminated PPE (e.g., gloves, disposable lab coats).

Segregate Tpcs2A waste from other laboratory waste streams such as regular trash,

biohazardous waste, and radioactive waste.

Step 2: Waste Collection and Containment
Solid Waste:

Collect unused Tpcs2A powder and contaminated solids in a designated, leak-proof, and

clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical. A high-density

polyethylene (HDPE) container is generally suitable.

Liquid Waste:

Collect solutions containing Tpcs2A in a separate, leak-proof, and shatter-resistant

hazardous waste container (e.g., a screw-cap bottle).

If the solution contains other hazardous materials (e.g., DMSO), this must be indicated on

the label.

Contaminated Labware:

Disposable plasticware contaminated with Tpcs2A should be collected in the solid waste

container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b611457?utm_src=pdf-body
https://www.benchchem.com/product/b611457?utm_src=pdf-body
https://www.benchchem.com/product/b611457?utm_src=pdf-body
https://www.benchchem.com/product/b611457?utm_src=pdf-body
https://www.benchchem.com/product/b611457?utm_src=pdf-body
https://www.benchchem.com/product/b611457?utm_src=pdf-body
https://www.benchchem.com/product/b611457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reusable glassware should be decontaminated before washing. A triple rinse with a

suitable solvent (one in which Tpcs2A is soluble, like DMSO), followed by a final rinse

with water, is a common practice. The rinseate from the initial rinses must be collected as

hazardous liquid waste.

Step 3: Labeling and Storage
Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include:

The full chemical name: "Tetraphenyl chlorin disulfonate (Tpcs2A)".

The concentration and quantity of the waste.

The date when the waste was first added to the container (accumulation start date).

Any other hazardous components in the waste mixture.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

The storage area should have secondary containment to prevent spills.

Step 4: Final Disposal
Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and disposal of the Tpcs2A
waste.

Follow all institutional and local regulations for hazardous waste disposal.
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Experimental Protocols
While specific experimental protocols for the use of Tpcs2A are beyond the scope of this

disposal guide, it is imperative that any such protocol includes a detailed section on waste

management. This section should align with the procedures outlined above and be reviewed

and approved by the institution's safety officer.

Tpcs2A Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tpcs2A.

Start: Tpcs2A Waste Generation

Step 1: Identify & Segregate Waste
- Solid (Powder, Contaminated Items)

- Liquid (Solutions)

Step 2a: Collect Solid Waste
in Labeled HDPE Container

Step 2b: Collect Liquid Waste
in Labeled Screw-Cap Bottle

Step 3: Label & Store Securely
- 'Hazardous Waste'

- Chemical Name & Concentration
- Accumulation Date

Step 4: Contact EHS for Pickup

End: Professional Disposal
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Caption: Logical workflow for the proper disposal of Tpcs2A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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